Cas no 17734-35-9 ( )

• Product Name: &nbsp
• CAS No: 17734-35-9
• MF: C₁₁H₁₈INO
• MW: 307.17119550705
• CID: 906514
• PubChem ID: 10892159
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl)methyl-trimethylazanium,iodide
• (+/-)-2-(4-methoxybenzyl)succinic acid 1-methyl ester
• (4-Methoxy-benzyl)-bernsteinsaeure-1-methylester
• (4-methoxy-benzyl)-succinic acid-1-methyl ester
• (4-methoxy-benzyl)-trimethyl-ammonium, iodide
• (4-Methoxy-benzyl)-trimethyl-ammonium, Jodid
• 2-(4-methoxybenzyl)succinic acid 1-methyl ester
• 4-Methoxy-benzyl-trimethyl-ammonium
• Butanedioic acid, [(4-methoxyphenyl)methyl]-, 1-methyl ester
• CTK2A9787
• DTXSID50938925
• (4-Methoxyphenyl)-N,N,N-trimethylmethanaminium iodide
• 17734-35-9
• NSC176934
• NSC-176934
•  

• Inchi： 1S/C11H18NO.HI/c1-12(2,3)9-10-5-7-11(13-4)8-6-10;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
• InChI Key： OCWSRZGQVNZGDS-UHFFFAOYSA-M
• SMILES： [I-].O(C)C1C=CC(=CC=1)C[N+](C)(C)C

Computed Properties

• Exact Mass: 180.13894
• Monoisotopic Mass: 307.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• PSA: 9.23
• LogP: -1.09460